Cas no 1802420-09-2 (5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide)

• Product Name: 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide
• CAS No: 1802420-09-2
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• CID: 5619252
• PubChem ID: 118279276
• Update Time: 2025-10-28

5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1802420-09-2
• SCHEMBL16973839
• EN300-28317674
• 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide

• Inchi： 1S/C10H13ClN4O/c11-9-6-13-8(5-14-9)10(16)15-7-1-3-12-4-2-7/h5-7,12H,1-4H2,(H,15,16)
• InChI Key： MJGRYFBEAXJHMR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(NC1CCNCC1)=O

Computed Properties

• Exact Mass: 240.0777887g/mol
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.9Ų

Additional information on 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide

Introduction to 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide (CAS No. 1802420-09-2)

5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its molecular structure and potential biological activities. This compound, identified by the CAS number 1802420-09-2, has garnered attention due to its role in the development of novel therapeutic agents. The presence of a piperidin-4-yl moiety and a chloro substituent on the pyrazine ring contributes to its unique chemical properties, making it a valuable scaffold for medicinal chemists.

The compound’s structure, featuring a pyrazine core linked to an amide group, suggests potential applications in the synthesis of bioactive molecules. Pyrazine derivatives are well-known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chloro group at the 5-position of the pyrazine ring enhances its reactivity and may influence its binding affinity to biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The piperidin-4-yl group is particularly noteworthy, as it is commonly found in many pharmacologically active compounds due to its ability to enhance solubility and metabolic stability. This feature makes 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide a promising candidate for further investigation.

Current research in medicinal chemistry increasingly focuses on the development of multitargeted drugs that can modulate multiple disease-related pathways simultaneously. The structural features of 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide make it a versatile scaffold for such applications. For instance, the amide functionality can serve as a hinge region for binding to protein targets, while the chloro and piperidinyl groups can interact with specific residues to enhance binding affinity.

One of the most exciting areas of research involving this compound is its potential application in oncology. Pyrazine derivatives have shown promise in inhibiting kinases and other enzymes that are overexpressed in cancer cells. The 5-chloro substituent may enhance the compound’s ability to interact with these targets by improving its electronic properties and binding mode. Preclinical studies have begun to explore the efficacy of derivatives like 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide in models of various cancers, with promising preliminary results.

The synthesis of 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazine core, introduction of the chloro group, and subsequent coupling with piperidine derivatives via an amide bond formation reaction. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its potential as a therapeutic agent. Computational modeling techniques have been used to predict these properties, aiding in the design of more effective derivatives. Additionally, in vitro studies are being conducted to assess its interaction with various biological targets and evaluate its potential toxicity profile.

In conclusion, 5-chloro-N-(piperidin-4-yl)pyrazine-2-carboxamide (CAS No. 1802420-09-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in oncology and other therapeutic areas. Continued research into its synthesis, pharmacological effects, and pharmacokinetic properties will further elucidate its role in drug discovery and development.